Ethyl 2-[3-chloro-5-(trifluoromethyl)-2-pyridyl]ethanimidate hydrochloride

• IUPAC Name: ethyl 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]ethanimidate;hydrochloride
• InChI: InChI=1S/C10H10ClF3N2O.ClH/c1-2-17-9(15)4-8-7(11)3-6(5-16-8)10(12,13)14;/h3,5,15H,2,4H2,1H3;1H
• InChI Key: WVJGPWZRQZQFOH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=N)CC1=C(C=C(C=N1)C(F)(F)F)Cl.Cl
• Molecular Formula: C10H11Cl2F3N2O
• Molecular Weight: 303.11 g/mol

Description

Ethyl 2-[3-chloro-5-(trifluoromethyl)-2-pyridyl]ethanimidate hydrochloride is a chemical compound with a molecular weight of 282.65. It is characterized by the presence of a fluorine atom and a pyridine in its structure.

Synthesis Analysis

The synthesis of trifluoromethylpyridines (TFMP) derivatives, such as Ethyl 2-[3-chloro-5-(trifluoromethyl)-2-pyridyl]ethanimidate hydrochloride, is generally achieved via two main methods. One involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of Ethyl 2-[3-chloro-5-(trifluoromethyl)-2-pyridyl]ethanimidate hydrochloride is represented by the InChI code: 1S/C10H10ClF3N2O2/c1-2-18-8(17)5-16-9-7(11)3-6(4-15-9)10(12,13)14/h3-4H,2,5H2,1H3, (H,15,16).

Chemical Reactions Analysis

Trifluoromethylpyridine (TFMP) derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure. The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Physical And Chemical Properties Analysis

Ethyl 2-[3-chloro-5-(trifluoromethyl)-2-pyridyl]ethanimidate hydrochloride is a solid compound with a melting point of 78 - 80 degrees Celsius.

Scientific Research Applications

Efficient Syntheses of Novel Compounds

• Ethyl 2-chloroacetoacetate and its derivatives have been used in reactions with cyanoacetamide to yield high yields of pyrrole derivatives, highlighting a pathway to create a library of important pyrrole systems using easily accessible materials (Dawadi & Lugtenburg, 2011).

Reaction with Dichloroketene

• Ethyl N-(2-pyridyl)formimidates showed reactivity with dichloroketene, leading to the formation of novel products such as ethyl 2,2-dichloro-3-ethoxy-3-(2-pyridylamino)propionates and pyrido[1,2-a]pyrimidin-4(4H)-ones (Katagiri, Niwa, & Kato, 1983).

Synthesis of Pyrido[1,2-a]pyrimidin Derivatives

• Ethyl N-(2-pyridyl) formimidate and similar compounds have been utilized in reactions with diketene, leading to the synthesis of 4H-pyrido[1,2-a]pyrimidin derivatives (Kato & Masuda, 1975).

Herbicidal Properties

• A derivative of Ethyl 2-[3-chloro-5-(trifluoromethyl)-2-pyridyl]ethanimidate hydrochloride, namely ethyl 2(R)-[4-[[3-chloro-5-(difluoromethoxy)-2-pyridyl]oxy]phenoxy]propanoate, has been synthesized and its herbicidal properties have been evaluated (Bauer et al., 1990).

Use in the Synthesis of Naphthyridines

• Ethyl 2-amino-4,6-di(trifluoromethyl)nicotinate, a related compound, has been used as an intermediate in the synthesis of naphthyridine derivatives, indicating the versatility of these chemicals in producing complex heterocyclic compounds (Eichler, Rooney, & Williams, 1976).

Novel Imidazo[1,2-a]pyrimidine Compounds

• Ethyl acetate has been used in the synthesis of novel imidazo[1,2-a]pyrimidine compounds, demonstrating the chemical's utility in creating diverse heterocyclic structures (Liu, 2013).

Safety And Hazards

The safety information for Ethyl 2-[3-chloro-5-(trifluoromethyl)-2-pyridyl]ethanimidate hydrochloride indicates that it may cause respiratory irritation, skin irritation, and serious eye irritation. It is also harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. It is expected that many novel applications of TFMP will be discovered in the future. Currently, the major use of TFMP derivatives is in the protection of crops from pests. Several TFMP derivatives are also used in the pharmaceutical and veterinary industries.